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Compound of Interest

Compound Name:
2,2-Dibromo-6-methoxy-1-

indanone

CAS No.: 62015-81-0

Cat. No.: B13799939

Get Quote

2,2-Dibromo-6-methoxy-1-indanone is a bifunctional α,α-dihalocarbonyl compound that

serves as a privileged scaffold and a versatile building block in modern organic synthesis.[1] Its

structure, featuring a geminal dibromo group adjacent to a carbonyl on an indanone framework,

imparts a unique and potent reactivity profile. This guide provides an in-depth exploration of the

synthesis, core chemical behaviors, and synthetic applications of this valuable intermediate,

offering field-proven insights for researchers, scientists, and professionals in drug development.

The strategic placement of the bromine atoms activates the molecule for a range of

transformations, including reductive dehalogenations, classic rearrangement reactions, and as

a precursor to other valuable synthons.

The indanone core itself is a common motif in numerous biologically active compounds and

natural products, making its derivatives, such as the title compound, of significant interest.[2][3]

[4] Understanding the causality behind the experimental choices in its reactions is key to

harnessing its full synthetic potential.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b13799939#bc-rfq
https://www.benchchem.com/product/b13799939/docs?utm_src=pdf-body#introduction-the-versatility-of-a-dihalogenated-ketone
https://www.researchgate.net/publication/338491708_The_aa-Dihalocarbonyl_Building_Blocks_An_Avenue_for_New_Reaction_Development_in_Organic_Synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5355963/
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2025-w7877-v3
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra06635a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties

IUPAC Name
2,2-Dibromo-6-methoxy-2,3-dihydro-1H-inden-1-

one

Molecular Formula C₁₀H₈Br₂O₂

Molecular Weight 320.00 g/mol

CAS Number
Not readily available; parent 2,2-Dibromo-1-

indanone is 7749-02-2[5]

Appearance Typically a solid crystalline powder

Synthesis: Accessing the Key Intermediate
The most direct and common method for preparing 2,2-Dibromo-6-methoxy-1-indanone is

through the acid-catalyzed α-halogenation of its parent ketone, 6-methoxy-1-indanone. This

reaction proceeds via an enol intermediate, which then acts as a nucleophile, attacking

molecular bromine.[6] The presence of two α-hydrogens allows for a double substitution to

yield the gem-dibromo product.

The choice of an acid catalyst is crucial as it facilitates the tautomerization to the enol form,

which is the rate-determining step of the reaction.[6] Solvents like acetic acid are often

employed as they can both dissolve the starting materials and participate in the proton

transfers required for the mechanism.

6-Methoxy-1-indanone 2 Br2, H+(cat.)Acetic Acid 2,2-Dibromo-6-methoxy-1-indanone α-Halogenation 
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Figure 1: Synthesis of the title compound via α-halogenation.

Experimental Protocol: Synthesis of 2,2-Dibromo-6-
methoxy-1-indanone
Objective: To synthesize 2,2-Dibromo-6-methoxy-1-indanone from 6-methoxy-1-indanone.
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Materials:

6-Methoxy-1-indanone (1.0 eq)

Bromine (Br₂) (2.1 eq)

Glacial Acetic Acid

Round-bottom flask with magnetic stirrer

Dropping funnel

Ice bath

Procedure:

Setup: Dissolve 6-methoxy-1-indanone in glacial acetic acid in a round-bottom flask

equipped with a magnetic stirrer. Cool the flask in an ice bath to 0-5 °C.

Bromine Addition: In a dropping funnel, prepare a solution of bromine in glacial acetic acid.

Add this solution dropwise to the stirred indanone solution over 30-60 minutes. The key is to

maintain the temperature below 10 °C to control the reaction rate and minimize side

products. The disappearance of the bromine's reddish-brown color indicates its consumption.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to stir at room temperature for 2-4 hours, or until TLC analysis indicates the complete

consumption of the starting material.

Workup: Carefully pour the reaction mixture into a beaker containing ice water. The product

will precipitate as a solid.

Isolation: Collect the solid product by vacuum filtration and wash it thoroughly with cold water

to remove any residual acetic acid and salts.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield the final 2,2-Dibromo-6-methoxy-1-indanone.
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Core Reactivity Profile: A Tale of Two Bromines
The chemical behavior of 2,2-Dibromo-6-methoxy-1-indanone is dominated by the gem-

dibromo ketone functionality. This arrangement opens pathways for reductive processes and

elegant molecular rearrangements.

Reductive Dehalogenation
The removal of the bromine atoms can be controlled to yield either the mono-bromo ketone or

the parent ketone. This reaction typically involves a reducing agent that facilitates the cleavage

of the C-Br bond.

Mechanism: The reduction of α-halo ketones can proceed through one- or two-electron

transfer mechanisms, depending on the reducing agent.[7] This process generates a metal

enolate intermediate in a site-specific manner. In the presence of a proton source (like a

protic solvent), this enolate is quenched to form the dehalogenated ketone.[7]

Selective Monodehalogenation: Reagents can be chosen to selectively remove a single

bromine atom, yielding 2-bromo-6-methoxy-1-indanone. This is a valuable intermediate in its

own right, for instance, in the synthesis of α,β-unsaturated ketones via elimination.[1]

Complete Dehalogenation: Stronger reducing conditions or stoichiometric amounts of certain

reagents like hydroiodic acid can remove both bromine atoms, regenerating the parent 6-

methoxy-1-indanone.[8] This can be useful for protecting the α-position during other

transformations on the molecule.

The Favorskii Rearrangement: A Signature Reaction
The Favorskii rearrangement is arguably the most significant reaction of α-halo ketones, and

2,2-Dibromo-6-methoxy-1-indanone is a prime substrate.[9] This reaction involves treating

the halo ketone with a base, leading to a rearranged carboxylic acid derivative through a ring-

contraction mechanism.[10][11]

Causality of the Mechanism:

Enolate Formation: The base (e.g., hydroxide or alkoxide) abstracts an acidic α'-proton (from

the CH₂ group at position 3) to form an enolate. This occurs on the side of the ketone away
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from the halogens.[9][12]

Cyclopropanone Intermediate: The resulting enolate undergoes an intramolecular

nucleophilic attack, displacing one of the bromide ions to form a highly strained bicyclic

cyclopropanone intermediate.[12][13]

Nucleophilic Attack: The nucleophilic base (e.g., OH⁻) attacks the carbonyl carbon of the

cyclopropanone.

Ring Opening: The resulting tetrahedral intermediate collapses, and the strained three-

membered ring opens to form a more stable carbanion. The ring opening typically occurs to

yield the more stable (less substituted) carbanion.[12]

Protonation: The carbanion is rapidly protonated by the solvent to yield the final product.

The outcome is a cyclopentane carboxylic acid derivative, representing a formal contraction of

the indanone's six-membered aromatic-fused ring system, which is not what happens here.

The five-membered ring of the indanone contracts. For a cyclic α-halo ketone, the result is a

new ring with one fewer carbon atom.[9][10]
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Mechanism Steps
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Nucleophilic Attack (OH⁻)

Tetrahedral Intermediate
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Final Product:
5-Methoxy-1-indene-2-carboxylic acid

or similar rearranged product
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Figure 2: Mechanism of the Favorskii Rearrangement.
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Experimental Protocol: Favorskii Rearrangement of 2,2-
Dibromo-6-methoxy-1-indanone
Objective: To synthesize a ring-contracted carboxylic acid via the Favorskii rearrangement.

Materials:

2,2-Dibromo-6-methoxy-1-indanone (1.0 eq)

Potassium Hydroxide (KOH) or Sodium Methoxide (NaOMe) (3.0 eq or more)

Solvent: Water/Dioxane mixture for KOH, or Methanol for NaOMe

Round-bottom flask with reflux condenser and magnetic stirrer

Hydrochloric Acid (HCl) for acidification

Procedure:

Setup: Dissolve the dibromo-indanone in the chosen solvent system (e.g., aqueous dioxane)

in a round-bottom flask.

Base Addition: Add the base (e.g., a solution of KOH in water) to the flask.

Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by TLC. The highly strained cyclopropanone intermediate is

formed and consumed in situ.[12]

Cooling and Acidification: After the reaction is complete, cool the mixture to room

temperature. If an ester was formed (using NaOMe), it can be isolated or hydrolyzed at this

stage. For the carboxylic acid, carefully acidify the cooled basic solution with concentrated

HCl until the pH is ~1-2.

Extraction: The acidic aqueous layer is then extracted several times with an organic solvent

like ethyl acetate.

Isolation: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and

the solvent is removed under reduced pressure to yield the crude carboxylic acid product.
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Purification: The product can be further purified by recrystallization or column

chromatography.

Synthetic Applications and Outlook
The reactivity of 2,2-Dibromo-6-methoxy-1-indanone makes it a powerful tool for molecular

architecture. Its primary applications stem directly from its core reactivity:

Access to Strained Ring Systems: The Favorskii rearrangement provides an elegant route to

cyclopentane derivatives, which can be challenging to synthesize otherwise.[10]

Precursor to Unsaturated Systems: Selective mono-dehalogenation followed by base-

induced elimination is a standard method for introducing α,β-unsaturation into carbonyl

compounds.[6]

Controlled Functionalization: Reductive dehalogenation generates specific enolates, allowing

for subsequent stereocontrolled alkylation or aldol reactions at the α-position.[7]

In conclusion, 2,2-Dibromo-6-methoxy-1-indanone is more than a simple halogenated

ketone; it is a strategic intermediate whose reactivity can be precisely controlled by the choice

of reagents and conditions. Its ability to undergo dehalogenation and rearrangement makes it a

cornerstone for the synthesis of complex indanone derivatives and novel carbocyclic

frameworks, ensuring its continued relevance in the fields of medicinal chemistry and materials

science.

References
Wikipedia. Reductive dehalogenation of halo ketones. [Link]

Ghosh, A., & Sibi, M. P. (2020). The α,α‐Dihalocarbonyl Building Blocks: An Avenue for New

Reaction Development in Organic Synthesis. Chemistry – A European Journal. [Link]

Detty, M. R., & McGarry, L. W. (1988). Dehalogenation of .alpha.-chloro and .alpha.-bromo

ketones. Use of sodium O,O-diethyl phosphorotelluroate. The Journal of Organic Chemistry.

[Link]

Wikipedia. Favorskii rearrangement. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b13799939/docs?utm_src=pdf-body#introduction-the-versatility-of-a-dihalogenated-ketone
https://www.alfa-chemistry.com/resources/favorskii-rearrangement.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/22%3A_Carbonyl_Alpha-Substitution_Reactions/22.03%3A_Alpha_Halogenation_of_Aldehydes_and_Ketones
https://en.wikipedia.org/wiki/Reductive_dehalogenation_of_halo_ketones
https://www.benchchem.com/product/b13799939/docs?utm_src=pdf-body#introduction-the-versatility-of-a-dihalogenated-ketone
https://en.wikipedia.org/wiki/Reductive_dehalogenation_of_halo_ketones
https://www.researchgate.net/publication/338276701_The_aa-Dihalocarbonyl_Building_Blocks_An_Avenue_for_New_Reaction_Development_in_Organic_Synthesis
https://pubs.acs.org/doi/abs/10.1021/jo00254a045
https://en.wikipedia.org/wiki/Favorskii_rearrangement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slideshare. Favorskii rearrangement----Sir Khalid (Organic). [Link]

Albanese, D., Mottadelli, S., & Penso, M. (2006). Reductive Dehalogenation of α-

Haloketones Promoted by Hydroiodic Acid and Without Solvent. Synthetic Communications.

[Link]

de Paula, J. C., et al. (2017). Design, synthesis and biological evaluation of novel donepezil-

lipoic acid hybrids as multi-target directed ligands for the treatment of Alzheimer's disease.

SciELO. [Link]

Szymański, P., & Mlynarski, J. (2017). Synthesis of 1-indanones with a broad range of

biological activity. Beilstein Journal of Organic Chemistry. [Link]

Professor Dave Explains. (2022). Favorskii Rearrangement. [Link]

Organic Chemistry Tutor. Favorskii Rearrangement. [Link]

Mlynarski, J., & Szymański, P. (2017). Synthesis of 1-indanones with a broad range of

biological activity. National Institutes of Health. [Link]

Chem 215. The [3+2] Cycloaddition Reaction. [Link]

Organic Chemistry Portal. Indanone synthesis. [Link]

Pradal, A., et al. (2025). Indanone Building Blocks from Lignin Related C-9 Plaform

Molecules. ChemRxiv. [Link]

Ramasastry, S. S. V., & Ghorai, P. (2022). Annulations involving 1-indanones to access

fused- and spiro frameworks. National Institutes of Health. [Link]

Chemistry LibreTexts. 22.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.slideshare.net/wadhava/favorskii-rearrangement-sir-khalid-organic
https://www.tandfonline.com/doi/abs/10.1080/00397910600942475
https://www.scielo.br/j/jbchs/a/mQcZ8rB5dd5M7Gz3qTqS7cj/
https://www.beilstein-journals.org/bjoc/articles/13/57
https://www.youtube.com/watch?v=Fj-cZfghyS4
https://organic-chemistry-tutor.com/favorskii-rearrangement/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5363820/
https://www.chem.ucla.edu/~harding/IGOC/D/dipole01.pdf
https://www.organic-chemistry.org/synthesis/C-C/arenes/indanones.shtm
https://chemrxiv.org/engage/chemrxiv/article-details/65b38a7c250a6f43e595904d
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9680517/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/22%3A_Reactions_at_the_Alpha-Carbon_of_Carbonyl_Compounds/22.03%3A_Alpha_Halogenation_of_Aldehydes_and_Ketones
https://www.benchchem.com/product/b13799939?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. researchgate.net [researchgate.net]

2. Synthesis of 1-indanones with a broad range of biological activity - PMC
[pmc.ncbi.nlm.nih.gov]

3. chemrxiv.org [chemrxiv.org]

4. Annulations involving 1-indanones to access fused- and spiro frameworks - RSC
Advances (RSC Publishing) [pubs.rsc.org]

5. 2,2-DIBROMO-1-INDANONE synthesis - chemicalbook [chemicalbook.com]

6. chem.libretexts.org [chem.libretexts.org]

7. Reductive dehalogenation of halo ketones - Wikipedia [en.wikipedia.org]

8. tandfonline.com [tandfonline.com]

9. Favorskii rearrangement - Wikipedia [en.wikipedia.org]

10. alfa-chemistry.com [alfa-chemistry.com]

11. Favorskii rearrangement----Sir Khalid (Organic) | PPT [slideshare.net]

12. youtube.com [youtube.com]

13. organicchemistrytutor.com [organicchemistrytutor.com]

To cite this document: BenchChem. [Introduction: The Versatility of a Dihalogenated Ketone].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13799939/docs#introduction-the-versatility-of-a-
dihalogenated-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/publication/338491708_The_aa-Dihalocarbonyl_Building_Blocks_An_Avenue_for_New_Reaction_Development_in_Organic_Synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5355963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5355963/
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2025-w7877-v3
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra06635a
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra06635a
https://www.chemicalbook.com/synthesis/2-2-dibromo-1-indanone.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/22%3A_Carbonyl_Alpha-Substitution_Reactions/22.03%3A_Alpha_Halogenation_of_Aldehydes_and_Ketones
https://en.wikipedia.org/wiki/Reductive_dehalogenation_of_halo_ketones
https://www.tandfonline.com/doi/abs/10.1080/00397919308011227
https://en.wikipedia.org/wiki/Favorskii_rearrangement
https://www.alfa-chemistry.com/resources/favorskii-rearrangement.html
https://www.slideshare.net/slideshow/favorskii-rearrangementsir-khalid-organic/85588145
https://www.youtube.com/watch?v=GeVFDRnMdUs
https://www.organicchemistrytutor.com/topic/favorskii-rearrangement/
https://www.benchchem.com/product/b13799939/docs#introduction-the-versatility-of-a-dihalogenated-ketone
https://www.benchchem.com/product/b13799939/docs#introduction-the-versatility-of-a-dihalogenated-ketone
https://www.benchchem.com/product/b13799939/docs#introduction-the-versatility-of-a-dihalogenated-ketone
https://www.benchchem.com/product/b13799939/docs#introduction-the-versatility-of-a-dihalogenated-ketone
https://www.benchchem.com/product/b13799939?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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